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Compound of Interest

Compound Name: BMS-986104 hydrochloride

Cat. No.: B606282

For researchers and drug development professionals, ensuring personal and environmental
safety during the handling of potent compounds like BMS-986104 hydrochloride is
paramount. This guide provides essential, immediate safety and logistical information, including
detailed operational and disposal plans, to foster a secure laboratory environment. BMS-
986104 hydrochloride is a selective S1P1 receptor partial agonist intended for research into
autoimmune diseases.[1][2] As with any potent pharmaceutical compound, stringent adherence
to safety protocols is necessary to minimize exposure risk.

Hazard Identification and Risk Assessment

BMS-986104 hydrochloride is an active pharmaceutical ingredient (API) and should be
handled with care. While a specific Safety Data Sheet (SDS) from the primary manufacturer
was not publicly available, general principles for handling potent compounds apply. These
substances can have significant physiological effects at low doses. Therefore, a thorough risk
assessment should be conducted before any handling activities.

Key Hazards:
« Inhalation: Airborne powders of the compound can be inhaled.
e Dermal Contact: The compound may be absorbed through the skin.

 Ingestion: Accidental ingestion can occur through contaminated hands.
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o Eye Contact: The compound may cause irritation or damage to the eyes.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial for minimizing exposure. The following table
summarizes the recommended PPE for handling BMS-986104 hydrochloride.
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Specifications and
PPE Category Item )
Recommendations

An N95 respirator is a
minimum requirement when
handling powders. For higher-
risk activities such as weighing
Respiratory Protection Respirator and transferring, a Powered
Air-Purifying Respirator
(PAPR) is recommended to
provide a higher level of

protection.[3][4]

Double-gloving with nitrile

gloves is recommended.
Hand Protection Gloves Change gloves frequently,

especially if contamination is

suspected.

A disposable, low-linting gown
or coverall, such as those
] made from Tyvek®, should be
Body Protection Gown/Coverall )
worn to protect skin and
clothing.[5] Ensure cuffs are

tucked into the inner gloves.

Chemical splash goggles are
required to protect against
) airborne particles and
Eye Protection Goggles i
splashes.[6] A face shield can
provide an additional layer of

protection.[6]

Disposable shoe covers
should be worn over laboratory

Foot Protection Shoe Covers shoes to prevent the tracking
of contaminants out of the

handling area.[6]
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Operational Procedures for Safe Handling

Adherence to a strict, step-by-step protocol is essential for minimizing risk during the handling
of BMS-986104 hydrochloride.

Experimental Protocol: Weighing and Preparing
Solutions

e Preparation:

o Designate a specific area for handling the compound, preferably within a containment
device such as a chemical fume hood or a glove box.

o Ensure all necessary equipment (spatulas, weigh boats, vials, solvents) and waste
containers are within the containment area before starting.

o Don all required PPE as outlined in the table above.
» Weighing:

o Perform all weighing operations within a certified chemical fume hood or a balance
enclosure to control airborne particles.

o Use a dedicated set of utensils for handling the compound.

o Carefully transfer the desired amount of BMS-986104 hydrochloride to a tared weigh
boat. Avoid creating dust.

e Solution Preparation:
o Add the solvent to the vessel containing the weighed compound slowly to avoid splashing.

o Cap the vessel securely and mix by inversion or vortexing until the compound is fully
dissolved.

o Clearly label the container with the compound name, concentration, solvent, and date of
preparation.
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e Post-Handling:

o Decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70% ethanol)
followed by a cleaning agent.

o Carefully doff PPE, starting with the outer gloves, and dispose of it in the designated
hazardous waste stream.

o Wash hands thoroughly with soap and water.

Waste Disposal Plan

Proper disposal of all materials contaminated with BMS-986104 hydrochloride is critical to
prevent environmental contamination and accidental exposure.

» Solid Waste: All disposable items, including gloves, gowns, shoe covers, weigh boats, and
paper towels, should be collected in a clearly labeled, sealed hazardous waste bag within
the handling area.

e Liquid Waste: Unused solutions and contaminated solvents should be collected in a
designated, sealed hazardous waste container. The container must be clearly labeled with
the contents.

o Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a designated
sharps container.

» Final Disposal: All hazardous waste must be disposed of through the institution's
environmental health and safety office, following all local, state, and federal regulations.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of operations for the safe handling and
disposal of BMS-986104 hydrochloride.
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Caption: Workflow for handling BMS-986104 hydrochloride.
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By implementing these comprehensive safety measures and operational protocols, research
institutions can build a culture of safety, ensuring the well-being of their personnel while
advancing critical scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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